Cas no 25384-56-9 (Carbamic acid, methyl-,3-hydroxy-2,2-diphenylpropyl ester (7CI,8CI))

Carbamic acid, methyl-,3-hydroxy-2,2-diphenylpropyl ester (7CI,8CI) structure
25384-56-9 structure
Product Name:Carbamic acid, methyl-,3-hydroxy-2,2-diphenylpropyl ester (7CI,8CI)
CAS No:25384-56-9
MF:C17H19NO3
MW:285.337664842606
CID:258909
PubChem ID:117463
Update Time:2025-04-19

Carbamic acid, methyl-,3-hydroxy-2,2-diphenylpropyl ester (7CI,8CI) Chemical and Physical Properties

Names and Identifiers

    • Carbamic acid, methyl-,3-hydroxy-2,2-diphenylpropyl ester (7CI,8CI)
    • 1,3-propanediol, 2,2-diphenyl-, mono(methylcarbamate)
    • 3-Hydroxy-2,2-diphenylpropyl methylcarbamate
    • DTXSID40948235
    • 3-Hydroxy-2,2-diphenylpropyl hydrogen methylcarbonimidate
    • 25384-56-9
    • 1,3-Propanediol, 2,2-diphenyl-, methylcarbamate
    • 2,2-Diphenyl-1,3-propanediol methylcarbamate
    • Inchi: 1S/C17H19NO3/c1-18-16(20)21-13-17(12-19,14-8-4-2-5-9-14)15-10-6-3-7-11-15/h2-11,19H,12-13H2,1H3,(H,18,20)
    • InChI Key: NSFWQVLIKNSZQT-UHFFFAOYSA-N
    • SMILES: O(C(NC)=O)CC(CO)(C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

  • Exact Mass: 285.13657
  • Monoisotopic Mass: 285.13649347g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 6
  • Complexity: 302
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 58.6Ų

Experimental Properties

  • PSA: 58.56
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